Cas no 1065093-86-8 (5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid)

• Product Name: 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid
• CAS No: 1065093-86-8
• MF: C₁₁H₅ClF₃NO₃
• MW: 291.610512495041
• CID: 5166475
• Update Time: 2025-11-06

5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid

• Inchi： 1S/C11H5ClF3NO3/c12-6-2-1-5(11(13,14)15)8-7(6)9(17)4(3-16-8)10(18)19/h1-3H,(H,16,17)(H,18,19)
• InChI Key： CEEPEHQQQFSLCH-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2C(F)(F)F)C(O)=C(C(O)=O)C=1

Additional information on 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid

5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid: A Comprehensive Overview

5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid, with the CAS number 1065093-86-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatile applications in drug discovery and advanced materials. The structure of this compound is characterized by a quinoline ring system with substituents at positions 3, 4, 5, and 8, including a chlorine atom, a hydroxyl group, and a trifluoromethyl group. These substituents confer unique electronic and steric properties, making it an intriguing candidate for various research and industrial applications.

The synthesis of 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient pathways for its preparation. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity. Such innovations highlight the ongoing efforts to optimize synthetic routes for complex molecules like this one.

In terms of pharmacological applications, 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid has shown promising activity in several biological assays. Studies have demonstrated its potential as an anti-tumor agent, with selective cytotoxicity against various cancer cell lines. The hydroxyl and trifluoromethyl groups are believed to play critical roles in modulating its bioactivity by influencing its solubility, membrane permeability, and interaction with cellular targets. Additionally, this compound has exhibited antibacterial properties, particularly against gram-positive bacteria, suggesting its potential as a lead compound for antibiotic development.

Beyond pharmacology, this compound has also found applications in materials science. Its quinoline backbone provides a rigid aromatic structure that is highly desirable in the design of organic semiconductors and optoelectronic materials. Recent research has explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, incorporating this compound into polymer frameworks has been shown to enhance charge transport characteristics, making it a valuable component in next-generation electronic devices.

The environmental impact and safety profile of 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid are also subjects of interest. Given its complex structure and functional groups, understanding its degradation pathways and ecological effects is crucial for responsible use in industrial settings. Preliminary studies indicate that it undergoes slow degradation under aerobic conditions, highlighting the need for further investigation into its environmental fate and potential risks.

In conclusion, 5-Chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylic acid represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.